Cas no 339319-34-5 (2-Cyclohexene-1,4-dione,2-hydroxy-(9CI))

• Product Name: 2-Cyclohexene-1,4-dione,2-hydroxy-(9CI)
• CAS No: 339319-34-5
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 918585
• Update Time: 2023-03-27

2-Cyclohexene-1,4-dione,2-hydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1,4-dione,2-hydroxy-(9CI)

• Inchi： 1S/C6H6O3/c7-4-1-2-5(8)6(9)3-4/h3,9H,1-2H2
• InChI Key： NJLQGNKWRQQLPS-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(=O)C=C1O

Computed Properties

• Exact Mass: 126.032
• Monoisotopic Mass: 126.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2